Cas no 1267046-92-3 (8-Bromo-6-fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one)

• Product Name: 8-Bromo-6-fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one
• CAS No: 1267046-92-3
• MF: C₉H₇BrFNO₂
• MW: 260.05978512764
• MDL: MFCD19378329
• CID: 2769244
• PubChem ID: 56776940
• Update Time: 2025-04-21

8-Bromo-6-fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-fluoro-2-methyl-4H-1,4-benzoxazin-3-one
• 8-Bromo-6-fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one;
• 2H-1,4-Benzoxazin-3(4H)-one, 8-bromo-6-fluoro-2-methyl-
• BS-20425
• 8-Bromo-6-fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one
• MFCD19378329
• 1267046-92-3
• DTXSID60718437
• 8-Bromo-6-fluoro-2-methyl-2H-1,4-benzoxazin-3(4H)-one

• MDL： MFCD19378329
• Inchi： 1S/C9H7BrFNO2/c1-4-9(13)12-7-3-5(11)2-6(10)8(7)14-4/h2-4H,1H3,(H,12,13)
• InChI Key： KGWJZEBWSYTSQN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(C)C(N2)=O)F

Computed Properties

• Exact Mass: 258.96400
• Monoisotopic Mass: 258.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 2.39270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones